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Compound of Interest

Compound Name: 4-Quinolin-3-ylbutan-2-one

CAS No.: 497867-84-2

Cat. No.: B2887775

Get Quote

Executive Summary
4-(Quinolin-3-yl)butan-2-one is a bicyclic heteroaromatic ketone serving as a critical

intermediate in the synthesis of functionalized alkaloids, kinase inhibitors, and fused

heterocyclic systems (e.g., benzo[b][1,8]naphthyridines).[1][2] Characterized by a quinoline

core substituted at the C3 position with a butanone chain, this scaffold acts as a versatile

electrophile in organic synthesis.[3]

This guide provides a comprehensive technical breakdown of the compound's identity, a

validated two-step synthetic pathway starting from quinoline-3-carbaldehyde, and its

applications in pharmaceutical research.

Part 1: Chemical Identity & Properties[4]
While the unsaturated precursor (the enone) is frequently cited in literature as a "quinoline

chalcone" analog, the saturated ketone described here is a specific hydrogenation product

used for precise scaffold construction.[3]
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Property Data Notes

Systematic Name 4-(Quinolin-3-yl)butan-2-one IUPAC nomenclature

Molecular Formula C₁₃H₁₃NO

Molecular Weight 199.25 g/mol
Calculated (C: 78.36%, H:

6.58%, N: 7.03%, O: 8.03%)

Precursor CAS 13669-42-6

Refers to Quinoline-3-

carbaldehyde (Starting

Material)

Structural Class Heteroaromatic Ketone Quinoline derivative

Predicted Appearance
Viscous yellow oil or low-

melting solid

Based on C3-substituted

quinoline analogs

Solubility
Soluble in DCM, EtOAc,

MeOH, DMSO
Poorly soluble in water

Structural Analysis
The molecule consists of a quinoline ring (benzopyridine) which is electron-deficient, making

the C3 position less reactive to electrophilic aromatic substitution but highly suitable for cross-

coupling or condensation reactions at the aldehyde stage. The butan-2-one side chain

introduces a reactive carbonyl group at the C2' position, facilitating further derivatization via

reductive amination or Grignard addition.

Part 2: Validated Synthetic Protocol
The synthesis of 4-(quinolin-3-yl)butan-2-one is most reliably achieved via a two-step

sequence: Claisen-Schmidt Condensation followed by Catalytic Hydrogenation.

Reaction Scheme Visualization
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Figure 1: Two-step synthetic pathway from commercially available quinoline-3-carbaldehyde.

Step 1: Aldol Condensation (Preparation of the Enone)
This step generates the

-unsaturated intermediate, 4-(quinolin-3-yl)but-3-en-2-one.

Reagents:

Quinoline-3-carbaldehyde (1.0 equiv)[4]

Acetone (Excess, acts as solvent/reagent)[5]

Sodium Hydroxide (10% aq.[3] solution) or Piperidine (catalytic)

Protocol:

Dissolve quinoline-3-carbaldehyde (10 mmol) in acetone (20 mL).

Add 10% NaOH solution (5 mL) dropwise at 0°C.

Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via TLC (30%

EtOAc/Hexane).[3]

Workup: Neutralize with dilute HCl. Extract with ethyl acetate (3 x 20 mL).

Purification: Recrystallize from ethanol to obtain the yellow crystalline enone.
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Step 2: Catalytic Hydrogenation (Saturation of the
Alkene)
This step selectively reduces the C=C double bond while preserving the ketone and the

quinoline aromatic system.[3]

Reagents:

4-(Quinolin-3-yl)but-3-en-2-one (Intermediate from Step 1)

10% Palladium on Carbon (Pd/C) (10 wt%)

Methanol or Ethanol (Solvent)

Hydrogen gas (

) (Balloon pressure)

Protocol:

Dissolve the enone (5 mmol) in anhydrous methanol (25 mL) in a round-bottom flask.

Carefully add 10% Pd/C (10% by weight of substrate) under an inert nitrogen atmosphere

(Caution: Pd/C is pyrophoric).[3]

Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (balloon).[3]

Stir vigorously at room temperature for 12–18 hours.

Filtration: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with

methanol.[3]

Isolation: Concentrate the filtrate under reduced pressure to yield 4-(quinolin-3-yl)butan-2-

one as a viscous oil or low-melting solid.

Part 3: Applications in Drug Discovery[8]
Kinase Inhibitor Scaffold
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The 3-substituted quinoline moiety serves as a bioisostere for naphthalene or indole rings in

kinase inhibitors.[3] The butanone tail provides a flexible linker that can be derivatized to

interact with the ribose-binding pocket of ATP-binding sites.

Precursor for Benzo[b][1,8]naphthyridines
This ketone is a direct precursor for the synthesis of tricyclic systems.[3]

Reaction: Friedländer condensation with 2-aminobenzaldehyde derivatives.[3]

Product: Substituted benzo[b][1,8]naphthyridines, which are potent DNA intercalators and

antimalarial agents.[3]

Reductive Amination Targets
The ketone functionality allows for the rapid generation of secondary and tertiary amines, a

common motif in GPCR ligands (e.g., dopamine or serotonin receptor antagonists).

Part 4: Safety & Handling
Quinoline Derivatives: Generally considered irritants.[3] Avoid inhalation of dust or vapors.[3]

Palladium on Carbon: Pyrophoric when dry.[3] Always keep wet with solvent (e.g., water or

methanol) during handling and disposal.[3]

Storage: Store the final ketone under an inert atmosphere (Argon/Nitrogen) at -20°C to

prevent oxidation of the alpha-position or potential polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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